Cas no 88534-50-3 (ethyl 3-amino-5-phenylthiophene-2-carboxylate)

ethyl 3-amino-5-phenylthiophene-2-carboxylate structure
88534-50-3 structure
Product Name:ethyl 3-amino-5-phenylthiophene-2-carboxylate
CAS No:88534-50-3
MF:C13H13NO2S
MW:247.3128221035
MDL:MFCD00445387
CID:729695
PubChem ID:838333
Update Time:2025-04-19

ethyl 3-amino-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-amino-5-phenyl-, ethyl ester
    • 3-AMINO-5-PHENYL-THIOPHENE-2-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 3-amino-5-phenylthiophene-2-carboxylate
    • 2-Thiophenecarboxylic acid, 3-amino-5-phenyl-, ethyl ester
    • cid_838333
    • CHEMBL1371383
    • ethyl3-amino-5-phenylthiophene-2-carboxylate
    • AKOS000121976
    • HMS1416N21
    • HMS2416I08
    • SMR000069098
    • Q27210229
    • MFCD00445387
    • F0412-0168
    • CHEBI:121667
    • G55839
    • 88534-50-3
    • 3-amino-5-phenyl-2-thiophenecarboxylic acid ethyl ester
    • STL387984
    • DB-014775
    • Z56910429
    • SCHEMBL1882680
    • IFLab1_001715
    • ethyl 3-amino-5-phenyl-2-thiophenecarboxylate
    • BDBM49079
    • EN300-05019
    • ALBB-021927
    • MLS000058832
    • DTXSID70356940
    • LS-06735
    • ALFMTFUIVUKCCM-UHFFFAOYSA-N
    • ethyl 3-azanyl-5-phenyl-thiophene-2-carboxylate
    • MDL: MFCD00445387
    • Inchi: 1S/C13H13NO2S/c1-2-16-13(15)12-10(14)8-11(17-12)9-6-4-3-5-7-9/h3-8H,2,14H2,1H3
    • InChI Key: ALFMTFUIVUKCCM-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=C(C=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 247.066699
  • Monoisotopic Mass: 247.066699
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.231
  • Boiling Point: 449.6 °C at 760 mmHg
  • Flash Point: 225.7 °C

ethyl 3-amino-5-phenylthiophene-2-carboxylate Security Information

  • HazardClass:IRRITANT

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ethyl 3-amino-5-phenylthiophene-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88534-50-3)ethyl 3-amino-5-phenylthiophene-2-carboxylate
Order Number:A10580
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:48
Price ($):206.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:88534-50-3)ethyl 3-amino-5-phenylthiophene-2-carboxylate
A10580
Purity:99%
Quantity:1g
Price ($):206.0
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